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Compound of Interest

Compound Name: SKA-121

Cat. No.: B610862

Essential Safety and Handling Guide for SKA-
121

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling,
use, and disposal of SKA-121. The following procedural guidance is intended to ensure the
safe and effective use of this compound in a laboratory setting.

SKA-121, with the chemical name 5-Methylnaphth[2,1-dJoxazol-2-amine, is a selective positive
allosteric modulator of the KCa3.1 potassium channel.[1] It is intended for research use only
and should not be used in humans.[2]

Quantitative Data Summary

The following table summarizes key quantitative data for SKA-121.
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Property Value Source
Chemical Formula C12H10N20 R&D Systems
Molecular Weight 198.23 g/mol R&D Systems
Purity =>98% (HPLC) Tocris Bioscience

Soluble to 100 mM in

Solubility DMSOSoluble to 50 mM in R&D Systems
ethanol

Storage Temperature -20°C R&D Systems

CAS Number 1820708-73-3 R&D Systems

Personal Protective Equipment (PPE)

Due to the absence of a specific Safety Data Sheet (SDS) for SKA-121, the following PPE
recommendations are based on general best practices for handling potent, small-molecule
research compounds.

PPE Category Minimum Requirement

] Nitrile or neoprene gloves. Double-gloving is
Hand Protection ) )
recommended when handling stock solutions.

) Safety glasses with side shields or chemical
Eye Protection
splash goggles.

Body Protection A standard laboratory coat.

Not generally required when handling small
) ) guantities in a well-ventilated area. Use a
Respiratory Protection » ] ] ]
certified respirator if creating aerosols or

handling large quantities.

Operational Plans: Handling and Storage

Handling:
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e Ventilation: Handle SKA-121 in a well-ventilated laboratory, preferably within a chemical
fume hood, especially when working with the solid compound or preparing stock solutions.

» Avoid Inhalation, Ingestion, and Contact: Do not breathe dust or vapors. Avoid contact with
eyes, skin, and clothing.

» Weighing: When weighing the solid compound, do so in a fume hood or a ventilated balance
enclosure to minimize inhalation of dust.

o Solution Preparation: Prepare solutions in a fume hood. Given its solubility, SKA-121 is often
dissolved in DMSO or ethanol.[3]

e Hygiene: Wash hands thoroughly after handling.
Storage:

o Store SKA-121 at -20°C in a tightly sealed container.[3]
o Keep in a dry and well-ventilated place.

Disposal Plan

Dispose of SKA-121 and any contaminated materials in accordance with all applicable federal,
state, and local regulations for chemical waste.

Waste Categorization: Classify waste containing SKA-121 as chemical waste.
o Containerization: Collect waste in a designated, properly labeled, and sealed container.

e Solvent Waste: Waste solutions of SKA-121 in solvents like DMSO should be collected in a
designated solvent waste container.

e Solid Waste: Contaminated consumables (e.g., pipette tips, tubes, gloves) should be placed
in a sealed bag and disposed of as solid chemical waste.

Disposal Vendor: Utilize a licensed chemical waste disposal company for final disposal.

Experimental Protocols
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The following are examples of experimental methodologies involving SKA-121, based on
available literature.

In Vitro Electrophysiology:

e Objective: To determine the effect of SKA-121 on KCa channel activity.

o Methodology:

o Utilize whole-cell patch-clamp electrophysiology on cells expressing the target ion channel
(e.g., KCa3.1).

o Prepare an internal solution containing a known concentration of free Ca?* (e.g., 250 nM).

o Apply SKA-121 at various concentrations to the cells to generate a seven-point
concentration-response curve.

o Measure the potentiation of calcium-evoked KCa currents.

In Vivo Murine Studies:

o Objective: To assess the effect of SKA-121 on blood pressure in mice.

o Methodology:

o Use twelve-week-old male C57BI/6J mice.

o For intravenous (i.v.) administration, dissolve SKA-121 at 5 mg/mL in a vehicle solution of
10% CremophorEL and 90% phosphate-buffered saline.

o Inject the solution into the tail vein at a dose of 10 mg/kg.

o For intraperitoneal (i.p.) administration, a vehicle of peanut o0il/DMSO (9:1 v/v) can be
used.

o Monitor mean arterial blood pressure using telemetry.
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o Collect blood samples at various time points via the saphenous vein or through terminal
cardiac puncture under anesthesia.

Workflow and Pathway Diagrams
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Caption: Standard laboratory workflow for handling SKA-121.
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Caption: Proposed mechanism of action for SKA-121.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling SKA-121].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610862#personal-protective-equipment-for-handling-
ska-121]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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